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Compound of Interest

Compound Name: Iron bisglycinate

Cat. No.: B13690851

An In-depth Technical Guide to the Molecular Properties of Iron Bisglycinate

This guide provides a comprehensive overview of the molecular formula, weight, structure, and
synthesis of iron bisglycinate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Molecular Properties

Iron bisglycinate is an iron-amino acid chelate, a nutraceutical ingredient used as a source of
dietary iron. It is formed by the reaction of one molecule of ferrous iron (Fe2*) with two
molecules of the amino acid glycine.[1][2] This chelation process results in a stable complex
where the iron is protected from inhibitors of absorption.[1][3]

Molecular Formula and Weight

The most commonly cited chemical formula for the anhydrous form of ferrous bisglycinate is
CaHsFeN204.[1][2][3][4][5] The corresponding molecular weight is consistently reported as
203.96 g/mol .[1][2][3][4]1[516]7118]

Some databases may list a formula of CaH10FeN204 with a molecular weight of approximately
205.98 g/mol , which likely accounts for the hydrated form or a different ionic state of the
compound.[9] However, the anhydrous form with a molecular weight of ~204 g/mol is the
industry and research standard.[10]

Table 1: Quantitative Data for Ferrous Bisglycinate
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Property Value Source(s)
Chemical Name Irf)n(ll).bisglycinate; Ferrous 3]

bisglycinate
CAS Number 20150-34-9 [11[3]14]1[5]
Molecular Formula CaHsFeN204 [L1[2103114115]
Molecular Weight 203.96 g/mol [L1213141s1e1 71181
Appearance Greenish-brown powder [2]14]
Iron Content Approx. 20% [4]

Chemical Structure

Ferrous bisglycinate is a chelate where the central ferrous iron atom is covalently bonded to
two glycine molecules.[1] The iron atom binds to both the alpha-amino group and the carboxyl
group of each glycine molecule, forming two stable five-membered heterocyclic rings.[1][10]
This structure gives the molecule high stability and protects the iron from interactions within the
gastrointestinal tract, leading to higher bioavailability compared to inorganic iron salts.[1][2]
Some descriptions suggest an octahedral structure where two water molecules are also
coordinated to the central iron atom.[3]
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Figure 1: Chemical structure of Ferrous Bisglycinate.

Experimental Protocols

The synthesis and characterization of iron bisglycinate can be performed through several

established methods.

Synthesis Methodologies

Protocol 1: Synthesis from Ferrous Sulfate[11]

» Dissolution: Dissolve 4 grams of ferrous sulfate (containing 20% Fe(ll)) in 14.0 g of water

with stirring.

o Glycine Addition: Add 2.2 grams of glycine to the solution and continue stirring for 30

minutes.
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e Precipitation: Add 1 gram of calcium oxide to the aqueous solution and stir until fully
dissolved.

e Formation: The dissolution of calcium oxide leads to the formation of a calcium sulfate
precipitate and approximately 3 grams of ferrous bisglycinate chelate.

« |solation: The product can be isolated from the precipitate through appropriate separation
techniques.

Protocol 2: Synthesis from Ferrous Oxide[12]

o Reactant Preparation: Prepare an aqueous solution by reacting one mole of ferrous oxide
with two moles of sodium glycinate. Citric acid is used as a stabilizing agent.

e Reaction: The mixture is brought to 55-60°C and allowed to react for 1 hour to form ferrous
bisglycinate.

e Drying: The resulting solution is typically spray-dried to obtain the final powdered product.
Protocol 3: Synthesis from Ferrous Carbonate[13]
o Reaction Setup: Glycine and ferrous carbonate are used as the primary raw materials.

e Optimized Conditions: The reaction is carried out under the following optimized conditions:

o

pH: 5.5 - 6.0

[¢]

Glycine to Iron Molar Ratio: 2:1

o

Reaction Temperature: 80°C

[e]

Antioxidant: Added at 10% of the glycine weight.

« Yield: This method reportedly produces ferrous glycinate monohydrate with a high chelation
ratio and yield.

Characterization Techniques
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The structural integrity and purity of synthesized iron bisglycinate are confirmed using a suite
of analytical methods.

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the chelate
structure by identifying the coordinate covalent bonds between the iron atom and the
functional groups of glycine.[2]

o UV-Visible Spectroscopy (UV-Vis): To study the electronic transitions within the molecule and
for quantitative analysis.[11][14]

o X-ray Diffraction (XRD) and Crystallography: To determine the crystalline structure and the
spatial arrangement of atoms within the chelate.[11]

o X-ray Fluorescence (XRF): To confirm the elemental composition, particularly the iron
content.[11]

Experimental & Logical Workflows

The development and analysis of iron bisglycinate follow a structured workflow from synthesis
to final characterization, ensuring the product meets required specifications for use in research
and pharmaceutical applications.
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Figure 2: Synthesis and Characterization Workflow for Iron Bisglycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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